![molecular formula C19H18N2O2 B2935955 6-(2-Methoxyphenyl)-2-[(2-methylphenyl)methyl]pyridazin-3-one CAS No. 922864-32-2](/img/structure/B2935955.png)
6-(2-Methoxyphenyl)-2-[(2-methylphenyl)methyl]pyridazin-3-one
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Description
6-(2-Methoxyphenyl)-2-[(2-methylphenyl)methyl]pyridazin-3-one is a heterocyclic compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Structural Analysis
Research in this area focuses on synthesizing derivatives and analogs, elucidating their chemical structures, and exploring their physicochemical properties. For instance, studies on compounds like methyl 4-{[6-(4-bromophenyl)-3-oxo-2,3,4,5-tetrahydropyridazin-4-yl]methyl}benzoate demonstrate the interest in understanding the structural dynamics of pyridazinone derivatives. These compounds often exhibit unique chemical behaviors due to their cyclic structures and substituent effects, which are crucial for their reactivity and potential applications in drug design (Bortoluzzi, Souza, Joussef, & Meyer, 2011).
Biological Activity and Potential Therapeutic Applications
Several studies have explored the biological activities of pyridazinone derivatives, highlighting their potential in developing new therapeutic agents. For example, compounds with the pyridazinone core have been evaluated for their anticonvulsant, antibacterial, and anti-inflammatory properties. These activities suggest the versatility of pyridazinone derivatives in medicinal chemistry and their potential as leads for the development of new drugs. Such investigations underscore the importance of structural modifications to enhance biological efficacy and reduce side effects (Gökçe, Bakir, Şahin, Kuepeli, & Yeşilada, 2005).
Chemiluminescence and Analytical Applications
The chemiluminescence properties of pyridazinone derivatives have been studied for their potential in analytical applications. For instance, compounds like 2-methyl-6-arylimidazo-[1,2-a]pyrazin-3(7H)-one have been investigated for their ability to emit light under specific conditions, which could be utilized in the detection of biological molecules or in the development of novel imaging techniques. Such studies highlight the broader applicability of pyridazinone derivatives beyond pharmacological interests, extending into areas like bioanalytical chemistry (Teranishi, Hisamatsu, & Yamada, 1999).
Properties
IUPAC Name |
6-(2-methoxyphenyl)-2-[(2-methylphenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2/c1-14-7-3-4-8-15(14)13-21-19(22)12-11-17(20-21)16-9-5-6-10-18(16)23-2/h3-12H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKEFNJPTHBFRML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=O)C=CC(=N2)C3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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